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Compound of Interest

Compound Name: 4-(Aminomethyl)cyclohexan-1-ol

CAS No.: 164646-07-5

Cat. No.: B176252

Get Quote

The cyclohexane ring, a foundational scaffold in medicinal chemistry, offers a versatile and

conformationally rich template for the design of novel therapeutics. When functionalized with

both an aminomethyl and a hydroxyl group, it gives rise to a class of compounds with

significant potential as building blocks and pharmacophores. This guide provides an in-depth

technical exploration of two key isomers: 4-(Aminomethyl)cyclohexan-1-ol and 1-

(Aminomethyl)cyclohexan-1-ol, highlighting their synthesis, properties, and applications for

researchers, scientists, and drug development professionals. A clear understanding of the

distinct characteristics imparted by the substitution pattern is crucial for their effective utilization

in research and development.

Isomeric Distinction: 4- vs. 1-Substituted Scaffolds
The seemingly subtle difference in the placement of the aminomethyl and hydroxyl groups on

the cyclohexane ring—at positions 1 and 4 versus both at position 1—results in molecules with

distinct three-dimensional shapes, polarities, and chemical reactivities. This guide will address
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each of these important isomers in separate, dedicated sections to ensure clarity and provide

detailed, actionable information for laboratory applications.

Part 1: 4-(Aminomethyl)cyclohexan-1-ol
This isomer, particularly in its trans configuration, is a well-established intermediate in the

synthesis of important pharmaceutical agents.[1] Its 1,4-disubstituted pattern allows for a

relatively rigid and defined spatial arrangement of its functional groups, a desirable feature in

rational drug design.

CAS Number, Synonyms, and Identifiers
CAS Number: 164646-07-5[1]

Synonyms: 4-(Aminomethyl)cyclohexanol, Cyclohexanol, 4-(aminomethyl)-

Molecular Formula: C₇H₁₅NO[1]

Molecular Weight: 129.20 g/mol [1]

Physicochemical and Spectroscopic Properties
The properties of 4-(Aminomethyl)cyclohexan-1-ol are influenced by its ability to form both

intra- and intermolecular hydrogen bonds. The cis and trans isomers exhibit different physical

properties due to their distinct spatial arrangements. The trans isomer, with both functional

groups in equatorial positions in the favored chair conformation, is generally more stable.[1]
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Property Value Source(s)

Appearance White solid

Boiling Point 226.4 ± 13.0 °C (Predicted)

Density 1.007 ± 0.06 g/cm³ (Predicted)

pKa 15.21 ± 0.40 (Predicted)

Storage Temperature
2-8°C, under inert atmosphere,

protected from light
[1]

IR Spectroscopy

Broad O-H stretch (3200-3600

cm⁻¹), N-H stretch (doublet in

the same region), C-H stretch

(2850-2950 cm⁻¹), C-O stretch

(1000-1200 cm⁻¹)

[1]

Synthesis and Mechanism
A common synthetic route to access both cis- and trans-4-aminocyclohexanol involves the

reduction and amination of 1,4-cyclohexanedione. This can be achieved through a one-pot

enzymatic cascade, which offers high stereoselectivity. The process utilizes a keto reductase

(KRED) to selectively reduce one ketone to a hydroxyl group, followed by a

stereocomplementary amine transaminase (ATA) to convert the remaining ketone to an amine.

1,4-Cyclohexanedione 4-Hydroxycyclohexanone

Keto Reductase (KRED)
NAD(P)H cis/trans-4-Aminocyclohexanol

Amine Transaminase (ATA)
Amine Donor

Click to download full resolution via product page

Caption: Enzymatic cascade for the synthesis of 4-aminocyclohexanol.

Experimental Protocol: Enzymatic Synthesis of cis- and
trans-4-Aminocyclohexanol
This protocol is based on the one-pot synthesis methodology described by Sviatenko et al.[2]
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Reaction Setup: In a suitable reaction vessel, prepare a solution of 1,4-cyclohexanedione

(50 mM) in 50 mM sodium phosphate buffer (pH 7.0).

Cofactor and Cosubstrate Addition: Add NAD(P)H (1.0 mM) as the cofactor for the keto

reductase and isopropanol (100 mM) as a cosubstrate for cofactor regeneration.

Enzyme Addition: Add the selected keto reductase (e.g., LK-KRED) to the reaction mixture.

The enzyme concentration should be optimized based on its activity.

First Enzymatic Step: Incubate the mixture at 30°C with agitation (e.g., 700 rpm) for 12 hours

to facilitate the reduction of one ketone group to form 4-hydroxycyclohexanone.

Second Enzyme and Amine Donor Addition: After the first step is complete (monitored by GC

or HPLC), add the chosen stereocomplementary amine transaminase (e.g., ATA-3FCR-4M

for the cis-isomer) and an amine donor (e.g., isopropylamine).

Second Enzymatic Step: Continue the incubation under the same conditions until the

transamination is complete.

Work-up and Purification: The product can be isolated and purified using standard

techniques such as extraction and column chromatography.

Applications in Research and Drug Development
The primary application of trans-4-(Aminomethyl)cyclohexan-1-ol is as a key building block

for the mucolytic agent Ambroxol.[1] The cyclohexane scaffold provides a rigid framework that

correctly orients the functional groups for interaction with its biological target. Derivatives of 4-

aminocyclohexanol have also been investigated for their potential as analgesics and for the

treatment of Gaucher disease.[1] The bifunctional nature of this molecule makes it a valuable

starting material for the synthesis of compound libraries for screening in various disease

models.

Safety and Handling
4-(Aminomethyl)cyclohexan-1-ol is classified as harmful if swallowed and may cause skin,

eye, and respiratory irritation.[3] Appropriate personal protective equipment (PPE), including

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b176252/docs?utm_src=pdf-body#navigating-the-structural-landscape-of-aminomethyl-cyclohexanols-a-technical-guide-for-researchers
https://www.benchchem.com/product/b176252
https://www.benchchem.com/product/b176252
https://www.benchchem.com/product/b176252/docs?utm_src=pdf-body#navigating-the-structural-landscape-of-aminomethyl-cyclohexanols-a-technical-guide-for-researchers
https://pubchem.ncbi.nlm.nih.gov/compound/Trans-4-amino-1-methyl-cyclohexanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176252?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


gloves, safety glasses, and a lab coat, should be worn when handling this compound. It should

be stored in a cool, dark place under an inert atmosphere to maintain its stability.[1]

Part 2: 1-(Aminomethyl)cyclohexan-1-ol
In this isomer, both the aminomethyl and hydroxyl groups are attached to the same carbon

atom of the cyclohexane ring. This geminal substitution pattern results in a different set of

physicochemical properties and potential applications compared to its 1,4-disubstituted

counterpart.

CAS Number, Synonyms, and Identifiers
CAS Number: 4000-72-0[4][5]

Synonyms: 1-(Aminomethyl)cyclohexanol, [(1-Hydroxycyclohexyl)methyl]amine, 1-

(Aminomethyl)-1-cyclohexanol[5]

Molecular Formula: C₇H₁₅NO[4][6]

Molecular Weight: 129.20 g/mol [4][6]

Physicochemical and Spectroscopic Properties
Property Value Source(s)

Appearance
Colorless to pale yellow liquid

or solid
[5]

Melting Point 122-123 °C [6]

Boiling Point 120-128 °C (18 Torr) [6]

Density 1.020 ± 0.06 g/cm³ (Predicted) [6]

pKa 12.99 ± 0.20 (Predicted) [6]

Storage Temperature

Room temperature, in a dark

place under an inert

atmosphere

[6]
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Synthesis and Mechanism
A plausible and efficient synthesis of 1-(Aminomethyl)cyclohexan-1-ol starts from

cyclohexanone. The first step involves a Strecker-type synthesis to introduce a cyanomethyl

group, followed by the addition of the hydroxyl group and subsequent reduction of the nitrile to

the primary amine.

Cyclohexanone 1-Cyanocyclohexanol

1. KCN, H₂O
2. H₂SO₄

1-(Aminomethyl)cyclohexan-1-ol
LiAlH₄ or H₂/Catalyst

Click to download full resolution via product page

Caption: Synthesis route for 1-(Aminomethyl)cyclohexan-1-ol.

Experimental Protocol: Synthesis of 1-
(Aminomethyl)cyclohexan-1-ol
This protocol is a representative procedure based on established organic chemistry principles.

Cyanohydrin Formation: In a flask equipped with a stirrer and cooled in an ice bath, a

solution of potassium cyanide in water is slowly added to cyclohexanone. The reaction is

then acidified to generate the cyanohydrin.

Work-up: The reaction mixture is extracted with a suitable organic solvent (e.g., diethyl

ether), and the organic layer is washed and dried.

Nitrile Reduction: The isolated 1-cyanocyclohexanol is dissolved in an anhydrous solvent

(e.g., THF) and slowly added to a suspension of a reducing agent like lithium aluminum

hydride (LiAlH₄) under an inert atmosphere. Alternatively, catalytic hydrogenation can be

employed.

Quenching and Isolation: The reaction is carefully quenched with water and a sodium

hydroxide solution. The resulting solid is filtered off, and the filtrate is dried and concentrated

to yield 1-(Aminomethyl)cyclohexan-1-ol.
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Purification: The crude product can be purified by distillation under reduced pressure or by

recrystallization.

Applications in Research and Drug Development
1-(Aminomethyl)cyclohexan-1-ol serves as a versatile building block in the synthesis of various

pharmaceutical compounds.[5] One vendor note suggests that it is a ligand for the

benzodiazepine receptor and exhibits neuroprotective, anticonvulsant, hypoglycemic, and anti-

inflammatory activities.[5] Its derivatives are also precursors to Gabapentin, an anticonvulsant

and analgesic drug. The unique geminal substitution allows for the creation of spirocyclic

systems or for the introduction of a constrained aminomethyl alcohol pharmacophore into larger

molecules.

Safety and Handling
1-(Aminomethyl)cyclohexan-1-ol is harmful if swallowed and causes serious eye damage.[4] It

is essential to use appropriate PPE, including chemical-resistant gloves, safety goggles, and a

lab coat. Work should be conducted in a well-ventilated fume hood.

Comparative Summary

Feature
4-
(Aminomethyl)cyclohexan-
1-ol (CAS 164646-07-5)

1-
(Aminomethyl)cyclohexan-
1-ol (CAS 4000-72-0)

Substitution Pattern 1,4-disubstituted 1,1-(geminal) disubstituted

Key Isomerism cis/trans N/A (achiral)

Primary Application Intermediate for Ambroxol

Building block for various

pharmaceuticals, precursor to

Gabapentin

Synthesis Starting Material 1,4-Cyclohexanedione Cyclohexanone

Reported Activities

Analgesic potential, treatment

of Gaucher disease

(derivatives)

Neuroprotective,

anticonvulsant, hypoglycemic,

anti-inflammatory (reported)
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Conclusion
4-(Aminomethyl)cyclohexan-1-ol and 1-(Aminomethyl)cyclohexan-1-ol are valuable chemical

entities with distinct properties and applications rooted in their isomeric differences. A thorough

understanding of their respective synthesis routes, physicochemical characteristics, and safety

profiles, as detailed in this guide, is paramount for their successful application in research and

drug development. The choice between these isomers will be dictated by the specific structural

and functional requirements of the target molecule, with the 1,4-isomer providing a more rigid

scaffold and the 1,1-isomer offering a compact, geminally substituted motif.
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Available at: [https://www.benchchem.com/product/b176252/docs#navigating-the-structural-
landscape-of-aminomethyl-cyclohexanols-a-technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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